Cas no 2580227-28-5 (6-{(benzyloxy)carbonylamino}-5-bromopyridazine-3-carboxylic acid)

• Product Name: 6-{(benzyloxy)carbonylamino}-5-bromopyridazine-3-carboxylic acid
• CAS No: 2580227-28-5
• MF: C₁₃H₁₀BrN₃O₄
• MW: 352.140202045441
• CID: 5661295
• PubChem ID: 165886643
• Update Time: 2025-05-23

6-{(benzyloxy)carbonylamino}-5-bromopyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580227-28-5
• 6-{[(benzyloxy)carbonyl]amino}-5-bromopyridazine-3-carboxylic acid
• EN300-27726602
• 6-{(benzyloxy)carbonylamino}-5-bromopyridazine-3-carboxylic acid

• Inchi： 1S/C13H10BrN3O4/c14-9-6-10(12(18)19)16-17-11(9)15-13(20)21-7-8-4-2-1-3-5-8/h1-6H,7H2,(H,18,19)(H,15,17,20)
• InChI Key： VZUIEONASJLLOY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)N=NC=1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 350.98547g/mol
• Monoisotopic Mass: 350.98547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 101Ų

Additional information on 6-{(benzyloxy)carbonylamino}-5-bromopyridazine-3-carboxylic acid

6-{(Benzyloxy)carbonylamino}-5-bromopyridazine-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No 2580227-28-5, known as 6-{(benzyloxy)carbonylamino}-5-bromopyridazine-3-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridazine ring system substituted with a benzyloxy carbonyl amino group and a bromine atom, along with a carboxylic acid moiety. The combination of these functional groups imparts the molecule with distinctive chemical and biological properties.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of targeted therapies for various diseases. The pyridazine ring system is known for its versatility in forming hydrogen bonds and π-π interactions, which are crucial for molecular recognition and binding affinity. The presence of the benzyloxy carbonyl amino group further enhances the molecule's ability to interact with biological targets, making it a promising candidate for designing bioactive compounds.

One of the most intriguing aspects of 6-{(benzyloxy)carbonylamino}-5-bromopyridazine-3-carboxylic acid is its reactivity under different chemical conditions. Researchers have demonstrated that the bromine substituent can undergo various transformations, such as nucleophilic substitution and elimination reactions, providing a versatile platform for synthesizing derivatives with diverse functionalities. This flexibility has enabled scientists to explore its applications in areas ranging from catalysis to polymer chemistry.

In terms of synthesis, this compound is typically prepared through a multi-step process involving advanced organic synthesis techniques such as Suzuki coupling, Stille coupling, and nucleophilic aromatic substitution. These methods ensure high yields and excellent control over the product's purity and stereochemistry. The use of environmentally friendly reagents and conditions has also been emphasized in recent research to align with green chemistry principles.

From a biological standpoint, 6-{(benzyloxy)carbonylamino}-5-bromopyridazine-3-carboxylic acid has shown remarkable activity in vitro against several disease-relevant targets. For instance, studies have demonstrated its ability to inhibit key enzymes involved in cancer progression, inflammation, and neurodegenerative diseases. The carboxylic acid group plays a critical role in modulating the molecule's acidity and solubility, which are essential properties for its pharmacokinetic profile.

Moreover, this compound has been investigated for its potential as a building block in supramolecular chemistry. Its ability to form self-assembled structures through non-covalent interactions has opened new avenues for designing advanced materials with tailored properties. Researchers have successfully utilized this compound to create stimuli-responsive materials that exhibit reversible changes in their physical properties upon exposure to external stimuli such as light or temperature.

In conclusion, 6-{(benzyloxy)carbonylamino}-5-bromopyridazine-3-carboxylic acid represents a versatile and multifunctional molecule with vast potential across multiple scientific disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a valuable tool for advancing both fundamental and applied sciences.